N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-3-phenylpropanamide

• IUPAC Name: N-[2-[1-[(3-acetylphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]-3-phenylpropanamide
• InChI: InChI=1S/C26H30N4O2/c1-20(31)23-9-5-8-22(18-23)19-29-16-13-24(14-17-29)30-25(12-15-27-30)28-26(32)11-10-21-6-3-2-4-7-21/h2-9,12,15,18,24H,10-11,13-14,16-17,19H2,1H3,(H,28,32)
• InChI Key: NCNAMVRZHYYHKW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)CN2CCC(CC2)N3C(=CC=N3)NC(=O)CCC4=CC=CC=C4
• Molecular Formula: C26H30N4O2
• Molecular Weight: 430.5 g/mol

Description

N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-3-phenylpropanamide, also known as ABP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ABP is a pyrazole derivative that has been synthesized using various methods, including the one-pot synthesis method.

Mechanism of Action

The mechanism of action of N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-3-phenylpropanamide is not fully understood. However, it is believed that this compound exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation, pain, and fever.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. This compound has been found to inhibit the activity of COX-2, leading to a decrease in the production of prostaglandins, which are known to play a role in inflammation, pain, and fever. This compound has also been found to exhibit antitumor activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-3-phenylpropanamide has several advantages for lab experiments. This compound is relatively easy to synthesize, making it readily available for use in scientific research. This compound has also been found to exhibit a wide range of pharmacological activities, making it a potential candidate for the development of new drugs. However, this compound also has some limitations for lab experiments. This compound has a relatively low solubility in water, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to study its effects.

Future Directions

There are several future directions for the study of N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-3-phenylpropanamide. One potential direction is the development of new drugs based on this compound. This compound has been found to exhibit a wide range of pharmacological activities, making it a potential candidate for the development of new drugs for the treatment of various diseases. Another potential direction is the study of the mechanism of action of this compound. Further research is needed to fully understand how this compound exerts its pharmacological effects. Additionally, the study of the biochemical and physiological effects of this compound could lead to a better understanding of its potential applications in various fields.

Synthesis Methods

N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-3-phenylpropanamide can be synthesized using various methods, including the one-pot synthesis method. In this method, 3-acetylbenzaldehyde, piperidine, hydrazine hydrate, and 3-phenylpropanoic acid are mixed in a single reaction vessel, and the reaction is carried out under reflux conditions. The resulting product is purified using column chromatography, yielding this compound as a white solid.

Scientific Research Applications

N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-3-phenylpropanamide has been widely used in scientific research due to its potential applications in various fields. This compound has been found to exhibit anti-inflammatory, analgesic, and antipyretic activities, making it a potential candidate for the development of new drugs for the treatment of various diseases. This compound has also been found to exhibit antitumor activity, making it a potential candidate for the development of new cancer drugs.